132-20-7

Pheniramine maleate

In Stock

• CAS RN:
• 132-20-7

• Formula:
• C20H24N2O4

• InChI:
• InChI=1S/C16H20N2.C4H4O4/c1-18(2)13-11-15(14-8-4-3-5-9-14)16-10-6-7-12-17-16;5-3(6)1-2-4(7)8/h3-10,12,15H,11,13H2,1-2H3;1-2H,(H,5,6)(H,7,8)/b;2-1-

• InChIKey:
• SSOXZAQUVINQSA-BTJKTKAUSA-N

• Pheniramine Maleate is the maleate salt form of pheniramine, an alkylamine derivative with antihistaminic and vasodilatory properties. Pheniramine maleate binds to histamine H1 receptors, thereby inhibiting phospholipase A2 and production of endothelium-derived relaxing factor, nitric oxide. Subsequent lack of activation of guanylyl cyclase through nitric oxide results in decreased cyclic GMP (cGMP) levels, thereby inhibiting constriction of smooth muscle tissue, and decreased capillary permeability and histamine-activated allergic reactions.
  Pheniramine maleate is a white powder with a faint amine-like odor. Melting point 107°C. pH (1% solution) 4.5-5.5. Used medicinally as an antihistamine.
  Pheniramine maleate is an organic molecular entity.

6-Methylpyrimidine-4,5-diamine hydrochloride

In Stock

• CAS RN:
• 1797132-20-7

• Formula:
• C5H9ClN4

• InChI:
• InChI=1S/C5H8N4.ClH/c1-3-4(6)5(7)9-2-8-3;/h2H,6H2,1H3,(H2,7,8,9);1H

• InChIKey:
• RDEAIXCQHPPMRE-UHFFFAOYSA-N

• 6-Methylpyrimidine-4,5-diamine hydrochloride, also known as 6-Methylpyrimidine-4,5-diamine hydrochloride, is a useful research compound. Its molecular formula is C5H9ClN4 and its molecular weight is 160.605. The purity is usually 95%.